Cas no 52454-65-6 (2-(2-methyl-1,3-thiazol-5-yl)acetic acid)

2-(2-Methyl-1,3-thiazol-5-yl)acetic acid is a heterocyclic carboxylic acid featuring a thiazole core with a methyl substituent at the 2-position and an acetic acid moiety at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its thiazole ring contributes to enhanced stability and reactivity, making it valuable for constructing biologically active molecules. The acetic acid functional group allows for further derivatization, enabling coupling reactions or salt formation. The product is characterized by high purity and consistent quality, ensuring reliable performance in research and industrial applications. Its structural features make it useful for exploring novel compounds with potential therapeutic or catalytic properties.

2-(2-methyl-1,3-thiazol-5-yl)acetic acid structure

52454-65-6 structure

Product Name:2-(2-methyl-1,3-thiazol-5-yl)acetic acid

CAS No:52454-65-6

MF:C₆H₇NO₂S

MW:157.190280199051

MDL:MFCD03731189

CID:936930

PubChem ID:6852046

Update Time:2025-06-28

2-(2-methyl-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (2-METHYL-1,3-THIAZOL-5-YL)ACETIC ACID
- (2-Methyl-thiazol-5-yl)-acetic acid
- (2-Methylthiazol-5-yl)acetic acid
- 2-(2-methylthiazol-5-yl)acetic acid
- AC1OA9KZ
- F1371-0243
- HMS1653O21
- MolPort-003-065-100
- SDCCGMLS-0065616.P001
- SureCN1279903
- 2-(2-methyl-1,3-thiazol-5-yl)acetic acid
- 52454-65-6
- SCHEMBL1279903
- (2-Methyl-1,3-thiazol-5-yl)acetic acid; 2-(2-Methyl-1,3-thiazol-5-yl)acetic acid; 2-(2-Methylthiazol-5-yl)acetic acid
- 2-(2-methylthiazol-5-yl)aceticacid
- DB-299573
- 2-Methyl-5-thiazoleacetic acid
- AS-63738
- EN300-236458
- MFCD03731189
- DTXSID50425865
- CS-B1136
- W18595
- 5-Thiazoleacetic acid, 2-methyl-
- Z275210998
- AMY37384
- AKOS000320427
- MDL： MFCD03731189
- Inchi： 1S/C6H7NO2S/c1-4-7-3-5(10-4)2-6(8)9/h3H,2H2,1H3,(H,8,9)
- InChI Key： DVFWNODYANYNMC-UHFFFAOYSA-N
- SMILES： S1C(C)=NC=C1CC(=O)O

Computed Properties

Exact Mass: 157.01981
Monoisotopic Mass: 157.01974964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 78.4Å²

Experimental Properties

PSA: 50.19

2-(2-methyl-1,3-thiazol-5-yl)acetic acid Pricemore >>

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